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Compound of Interest

Compound Name:
2-(2-Chloroethoxy)tetrahydro-2H-

pyran

Cat. No.: B1582854 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-(2-Chloroethoxy)tetrahydro-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Utility and Risks
2-(2-Chloroethoxy)tetrahydro-2H-pyran (CAS No. 5631-96-9) is a versatile heterocyclic ether

widely utilized in synthetic organic chemistry. Its primary application lies in its function as a

protecting group for hydroxyl moieties, allowing chemists to selectively manipulate other

functional groups within a complex molecule.[1] This functionality makes it a valuable

intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.[2]

The chloroethoxy group enhances its reactivity, making it a key building block for introducing

protected hydroxyethyl groups into larger molecular frameworks.[1]

However, the same reactivity and structural features that make this compound useful also

necessitate a thorough understanding of its potential hazards. This guide, designed for the

laboratory professional, provides a comprehensive overview of the safety, handling, and

emergency procedures for 2-(2-Chloroethoxy)tetrahydro-2H-pyran, ensuring its effective use

while prioritizing personal and environmental safety.

Section 1: Chemical and Physical Properties
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A foundational aspect of safe handling is understanding a substance's physical characteristics.

These properties influence storage conditions, potential exposure routes, and appropriate

emergency responses.

Property Value Source(s)

CAS Number 5631-96-9 [3]

Molecular Formula C₇H₁₃ClO₂ [4][5]

Molecular Weight 164.63 g/mol [4][5]

Appearance
Colorless to almost colorless

clear liquid
[6]

Boiling Point
104 °C @ 25 mmHg / 230.6 °C

@ 760 mmHg
[7][8]

Density ~1.12 g/cm³ [7]

Flash Point ~65 °C - 87.8 °C (Closed Cup) [7][8]

Synonyms

2-(2-chloroethoxy)oxane, 2-

Chloroethyl tetrahydropyranyl

ether

[1][9]

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. It is critical to note that different suppliers

have provided slightly varying classifications for 2-(2-Chloroethoxy)tetrahydro-2H-pyran.

This guide will present these variations and recommend a conservative approach that

encompasses the highest degree of reported hazard.

In-Field Insight: The variance in GHS classification among suppliers is not uncommon for

specialty chemicals. It can arise from different purity levels, varying data sources, or the use of

different classification criteria. For maximum safety, laboratory personnel should always adhere

to the more stringent classification.
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GHS Hazard Summary
Hazard Class GHS Category

Hazard
Statement

Pictogram Source(s)

Flammable

Liquids
Category 3 or 4

H226:

Flammable liquid

and vapor OR

H227:

Combustible

liquid

🔥 [4][6][10]

Serious Eye

Damage
Category 1

H318: Causes

serious eye

damage

corrosive [10]

Irritation Not specified

Causes skin

irritation, May

cause respiratory

irritation

❗ [7]

Authoritative Grounding: Based on the available Safety Data Sheets (SDS), the primary

hazards are flammability and the potential for serious eye damage.[4][10] The signal word

"Danger" is appropriate given the Category 1 eye hazard.[10]

Logical Flow for Risk Assessment
The following diagram illustrates the logical workflow for assessing and mitigating the risks

associated with handling this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.aaronchem.com/sds/5631-96-9.pdf
https://www.tcichemicals.com/CA/en/p/C1678
https://file.bldpharm.com/static/upload/prosds/bldsds/62/SDS-BD61216.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/62/SDS-BD61216.pdf
https://store.apolloscientific.co.uk/product/2-2-chloroethoxytetrahydro-2h-pyran
https://www.aaronchem.com/sds/5631-96-9.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/62/SDS-BD61216.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/62/SDS-BD61216.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Assessment

Control Measures

Action & Response

Identify Compound
(CAS: 5631-96-9)

Review Multiple
Supplier SDS

Gather Info

Identify Hazards:
- Flammability (H226/H227)

- Eye Damage (H318)
- Irritation

Synthesize Data

Assess Risk for
Specific Protocol

Contextualize

Engineering Controls
(Fume Hood, Ventilation)

Mitigate

Prepare Emergency
Response Plan

Select PPE:
- Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

Personal Barrier

Administrative Controls
(SOPs, Training)

Procedural Safety

Execute Safe
Handling Protocol

Begin Work

Safe Experiment
Execution

Click to download full resolution via product page

Caption: Risk assessment workflow for 2-(2-Chloroethoxy)tetrahydro-2H-pyran.
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Section 3: Safe Handling and Storage Protocols
Adherence to strict protocols is non-negotiable. The following procedures are based on a

synthesis of best practices for handling flammable and corrosive/irritating liquids.

Engineering Controls
Ventilation: All manipulations of 2-(2-Chloroethoxy)tetrahydro-2H-pyran must be

conducted in a properly functioning chemical fume hood to prevent the inhalation of vapors.

[11]

Ignition Sources: Ensure the work area is free of open flames, hot plates, and spark-

producing equipment. Use intrinsically safe or explosion-proof equipment where necessary.

[12][13]

Static Discharge: Ground and bond containers and receiving equipment during transfers of

significant quantities to prevent static electricity buildup.[12][13]

Eyewash and Safety Shower: An operational and easily accessible eyewash station and

safety shower are mandatory in the immediate work area.[11]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential for preventing exposure.

Eye/Face Protection: Chemical safety goggles are required at a minimum. Given the risk of

serious eye damage (H318), the use of a full-face shield in addition to goggles is strongly

recommended.[10][11]

Skin Protection: Wear a flame-resistant laboratory coat. Use chemical-resistant gloves, such

as nitrile gloves. Always inspect gloves for tears or punctures before use and remove them

using the proper technique to avoid skin contact.[4]

Respiratory Protection: Not typically required when work is performed within a fume hood. If

there is a potential for exposure outside of a fume hood (e.g., large spills), a NIOSH-

approved respirator with an organic vapor cartridge should be used.
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Step-by-Step Laboratory Handling Protocol
Preparation: Cordon off the work area. Confirm that the fume hood is operational and that all

necessary PPE is correctly donned. Ensure spill cleanup materials are readily available.

Aliquotting: For transfers, use a grounded setup for larger volumes. For smaller, lab-scale

quantities, use pipettes or syringes within the fume hood. Open and handle containers with

care.

During Reaction: Keep the container tightly closed when not in use.[12] Maintain the reaction

setup within the fume hood.

Post-Handling: Thoroughly wash hands with soap and water after handling is complete, even

if gloves were worn.[4] Decontaminate all work surfaces.

Waste Disposal: Dispose of waste, including contaminated consumables and empty

containers, in a designated, properly labeled hazardous waste container for flammable

liquids. Do not pour down the drain.[4]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][12]

Keep away from heat, sparks, open flames, and other sources of ignition.[12]

The storage area should be designated for flammable liquids.

Incompatible Materials: Avoid contact with strong oxidizing agents.[11][12]

Section 4: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

Emergency Response Workflow
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Personnel Exposure Spill Response

Incident Occurs
(Spill / Exposure)

Skin Contact:
Remove clothing

Flush with water 15+ min

Eye Contact:
Flush with eyewash 15+ min

Continue during transport

Inhalation:
Move to fresh air

Evacuate Area
Alert Colleagues

Seek Immediate
Medical Attention

(Bring SDS)

If breathing is difficult

Remove Ignition Sources

Contain Spill with
Inert Absorbent

Collect & Place in
Sealed Waste Container

Click to download full resolution via product page

Caption: Workflow for responding to spills or personnel exposure incidents.

First-Aid Measures
If Inhaled: Move the person into fresh air. If breathing is difficult or stops, provide artificial

respiration. Consult a physician immediately.[4][10]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water. Consult a physician.[4][10]

In Case of Eye Contact: This is a critical exposure route. Rinse thoroughly and cautiously

with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses
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if present and easy to do. Continue rinsing during transport to the hospital. Seek immediate

medical attention from an ophthalmologist.[10]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and consult a physician.[4]

Firefighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide (CO₂). A water spray can be used to cool containers.[11]

Unsuitable Extinguishing Media: Do not use a solid water stream, as it may spread the fire.

Specific Hazards: The compound is a combustible or flammable liquid.[4][10] Vapors are

heavier than air and may travel to a source of ignition and flash back. Thermal

decomposition can produce hazardous gases, including carbon monoxide, carbon dioxide,

and hydrogen chloride gas.[11]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[11]

Conclusion
2-(2-Chloroethoxy)tetrahydro-2H-pyran is a valuable reagent in modern chemical synthesis.

Its effective and safe use hinges on a disciplined approach grounded in a comprehensive

understanding of its hazards. By implementing robust engineering controls, consistently using

appropriate PPE, and adhering to the established protocols for handling and emergencies,

researchers can confidently leverage the synthetic utility of this compound while maintaining

the highest standards of laboratory safety. Always consult the most recent Safety Data Sheet

from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.smolecule.com/products/s1893876
https://www.chemimpex.com/products/44586
https://sds.fluorochem.co.uk/eng/sds_F403609_en.pdf
https://www.aaronchem.com/sds/5631-96-9.pdf
https://www.scbt.com/p/2-2-chloroethoxy-tetrahydro-2h-pyran-5631-96-9
https://www.tcichemicals.com/CA/en/p/C1678
https://store.apolloscientific.co.uk/product/2-2-chloroethoxytetrahydro-2h-pyran
https://store.apolloscientific.co.uk/product/2-2-chloroethoxytetrahydro-2h-pyran
https://www.guidechem.com/dictionary/en/5631-96-9.html
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh324aba74
https://file.bldpharm.com/static/upload/prosds/bldsds/62/SDS-BD61216.pdf
https://www.fishersci.com/store/msds?partNumber=AC172270500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295061000&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/198242
https://www.benchchem.com/product/b1582854#safety-handling-and-msds-for-2-2-chloroethoxy-tetrahydro-2h-pyran
https://www.benchchem.com/product/b1582854#safety-handling-and-msds-for-2-2-chloroethoxy-tetrahydro-2h-pyran
https://www.benchchem.com/product/b1582854#safety-handling-and-msds-for-2-2-chloroethoxy-tetrahydro-2h-pyran
https://www.benchchem.com/product/b1582854#safety-handling-and-msds-for-2-2-chloroethoxy-tetrahydro-2h-pyran
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

